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Y06036 Y06036 Y06036 is a potent BET Inhibitors for Potential Treatment of Castration-Resistant Prostate Cancer (CRPC). Y06036 bounds to the BRD4(1) bromodomain with Kd values of 82 nM. Y06036 also exhibited high selectivity over other non-BET subfamily members. Y06036 potently inhibited cell growth, colony formation, and the expression of AR, AR regulated genes, and MYC in prostate cancer cell lines. Y06036 also demonstrated therapeutic effects in a C4-2B CRPC xenograft tumor model in mice.
Brand Name: Vulcanchem
CAS No.: 1832671-96-1
VCID: VC0547455
InChI: InChI=1S/C16H15BrN2O5S/c1-9-11-7-12(15(23-3)8-14(11)24-18-9)19-25(20,21)16-6-10(17)4-5-13(16)22-2/h4-8,19H,1-3H3
SMILES: CC1=NOC2=CC(=C(C=C12)NS(=O)(=O)C3=C(C=CC(=C3)Br)OC)OC
Molecular Formula: C16H15BrN2O5S
Molecular Weight: 427.269

Y06036

CAS No.: 1832671-96-1

Cat. No.: VC0547455

Molecular Formula: C16H15BrN2O5S

Molecular Weight: 427.269

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

Y06036 - 1832671-96-1

Specification

Description Y06036 is a potent BET Inhibitors for Potential Treatment of Castration-Resistant Prostate Cancer (CRPC). Y06036 bounds to the BRD4(1) bromodomain with Kd values of 82 nM. Y06036 also exhibited high selectivity over other non-BET subfamily members. Y06036 potently inhibited cell growth, colony formation, and the expression of AR, AR regulated genes, and MYC in prostate cancer cell lines. Y06036 also demonstrated therapeutic effects in a C4-2B CRPC xenograft tumor model in mice.
CAS No. 1832671-96-1
Molecular Formula C16H15BrN2O5S
Molecular Weight 427.269
IUPAC Name 5-bromo-2-methoxy-N-(6-methoxy-3-methyl-1,2-benzoxazol-5-yl)benzenesulfonamide
Standard InChI InChI=1S/C16H15BrN2O5S/c1-9-11-7-12(15(23-3)8-14(11)24-18-9)19-25(20,21)16-6-10(17)4-5-13(16)22-2/h4-8,19H,1-3H3
Standard InChI Key KVGNGFGTOSOVPB-UHFFFAOYSA-N
SMILES CC1=NOC2=CC(=C(C=C12)NS(=O)(=O)C3=C(C=CC(=C3)Br)OC)OC
Appearance Solid powder

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